Cas no 408314-78-3 (2-Chloro-4,5,8-trimethylquinoline)

2-Chloro-4,5,8-trimethylquinoline structure
408314-78-3 structure
Product Name:2-Chloro-4,5,8-trimethylquinoline
CAS No:408314-78-3
MF:C12H12ClN
MW:205.683382034302
CID:2134139
PubChem ID:269162
Update Time:2024-03-01

2-Chloro-4,5,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4,5,8-trimethylQuinoline
    • NSC109756
    • IPWYXJMZXVIHSF-UHFFFAOYSA-N
    • Quinoline, 2-chloro-4,5,8-trimethyl-
    • 2-Chloro-4,5,8-trimethylquinoline
    • Inchi: 1S/C12H12ClN/c1-7-4-5-8(2)12-11(7)9(3)6-10(13)14-12/h4-6H,1-3H3
    • InChI Key: IPWYXJMZXVIHSF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C2C(C)=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 205.0658271g/mol
  • Monoisotopic Mass: 205.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 4.2
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